
Validating the improvement of polymer
processability with the addition of N,N'-

Methylenedistearamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N,N'-Methylenedistearamide

Cat. No.: B087082 Get Quote

Enhancing Polymer Processability: A
Comparative Guide to N,N'-
Methylenedistearamide
For researchers, scientists, and drug development professionals seeking to optimize polymer

processing, the addition of lubricating agents is a critical consideration. This guide provides a

comprehensive comparison of N,N'-Methylenedistearamide, also known as N,N'-

ethylenebis(stearamide) (EBS), with other alternatives, supported by experimental data to

validate its efficacy in improving polymer processability.

N,N'-Methylenedistearamide is a synthetic wax that functions as a highly effective internal

and external lubricant in a wide range of polymers, including polyolefins (polyethylene,

polypropylene), PVC, and ABS.[1][2] Its primary role is to reduce friction, both between polymer

chains and between the polymer melt and processing equipment, leading to a smoother and

more efficient manufacturing process.[1] This guide will delve into the quantitative effects of

N,N'-Methylenedistearamide on key processing parameters and compare its performance

with other common processing aids.

Mechanism of Action: A Dual Lubrication Approach
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N,N'-Methylenedistearamide improves polymer processability through a dual lubrication

mechanism. As an internal lubricant, its molecules position themselves between polymer

chains, reducing intermolecular friction and thereby lowering the melt viscosity.[1] This allows

the polymer to flow more easily under processing conditions. As an external lubricant, it

migrates to the surface of the polymer melt, creating a lubricating layer between the polymer

and the metal surfaces of processing equipment, such as extruders and molds.[1] This reduces

adhesion and friction, preventing melt fracture and improving the surface finish of the final

product.
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Caption: Mechanism of N,N'-Methylenedistearamide in improving polymer processability.

Quantitative Validation of Improved Processability
The effectiveness of N,N'-Methylenedistearamide as a processing aid can be quantified

through various analytical techniques. The most common methods include measuring the Melt

Flow Index (MFI) and analyzing the rheological properties of the polymer.

Melt Flow Index (MFI)
The MFI is a measure of the ease of flow of a molten thermoplastic polymer. A higher MFI value

indicates a lower viscosity and better processability. The addition of N,N'-
Methylenedistearamide has been shown to significantly increase the MFI of polymers.
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For instance, a study on glass fiber (GF) reinforced Acrylonitrile Butadiene Styrene (ABS) and

Styrene Acrylonitrile (SAN) demonstrated a clear increase in the Melt Flow Rate (MFR) with

increasing concentrations of EBS.

Polymer Composite EBS Concentration (wt%) Melt Flow Rate (g/10 min)

ABS + 30% GF 0 2.5

ABS + 30% GF 0.5 3.1

ABS + 30% GF 1.0 3.8

ABS + 30% GF 1.5 4.5

SAN + 30% GF 0 4.2

SAN + 30% GF 0.5 5.0

SAN + 30% GF 1.0 5.9

SAN + 30% GF 1.5 6.8

Data adapted from a study on

the effect of EBS on glass fiber

reinforced thermoplastics.[3]

Rheological Analysis
Rheological studies provide a more detailed understanding of the flow behavior of polymers.

The addition of N,N'-Methylenedistearamide typically leads to a reduction in the complex

viscosity of the polymer melt across a range of shear rates. This reduction in viscosity

translates to lower energy consumption during processing and can help mitigate issues like

sharkskin melt fracture. While specific data for unfilled polymers with varying EBS

concentrations is not readily available in the public domain, the trend observed in composite

materials strongly suggests a similar viscosity-reducing effect in neat polymers.

Comparison with Other Processing Aids
N,N'-Methylenedistearamide offers distinct advantages over other common processing aids

such as stearic acid and oleamide. While all act as lubricants, their effectiveness and
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compatibility can vary depending on the polymer system and processing conditions.

Processing
Aid

Chemical
Family

Primary
Function

Key
Advantages

Potential
Consideration
s

N,N'-

Methylenedistear

amide (EBS)

Bis-amide wax

Internal &

External

Lubricant

High thermal

stability, effective

at low

concentrations,

improves surface

finish.[1][2]

Can sometimes

affect the thermal

stability of PVC if

not used with

appropriate

stabilizers.[4]

Stearic Acid Fatty Acid

Primarily

External

Lubricant

Cost-effective,

widely available.

Can have limited

thermal stability

at higher

processing

temperatures,

may lead to

plate-out on

equipment.

Oleamide Fatty Acid Amide
Slip Agent,

Internal Lubricant

Excellent slip

properties,

improves surface

lubricity.

Can migrate to

the surface over

time, potentially

affecting printing

and sealing.

Zinc Stearate Metallic Stearate

External

Lubricant,

Stabilizer

Good release

properties, acts

as a co-stabilizer

in PVC.

Can affect clarity

in transparent

applications.

Experimental Protocols
To validate the improvement in processability, the following standard experimental protocols are

recommended:
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Melt Flow Index (MFI) Testing
Apparatus: Melt Flow Indexer

Standard: ASTM D1238 or ISO 1133

Procedure:

A specified amount of the polymer (with and without N,N'-Methylenedistearamide) is

loaded into the heated barrel of the MFI apparatus.

The polymer is allowed to melt and reach thermal equilibrium at a set temperature (e.g.,

230°C for polypropylene).

A standard weight is applied to a piston, forcing the molten polymer through a die of a

specific diameter.

The extrudate is collected over a set period of time and weighed.

The MFI is calculated and expressed in grams per 10 minutes (g/10 min).

Rheological Analysis
Apparatus: Rotational or Capillary Rheometer

Procedure (Rotational Rheometry):

A sample of the polymer is placed between two parallel plates or a cone and plate

geometry.

The sample is heated to the desired processing temperature.

A controlled shear rate or stress is applied to the sample, and the resulting stress or strain

is measured.

The complex viscosity, storage modulus (G'), and loss modulus (G'') are determined as a

function of frequency or shear rate.
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Differential Scanning Calorimetry (DSC)
Apparatus: Differential Scanning Calorimeter

Procedure:

A small, weighed sample of the polymer is placed in an aluminum pan.

The sample is heated at a controlled rate (e.g., 10°C/min) under an inert atmosphere (e.g.,

nitrogen).

The heat flow into or out of the sample is measured relative to an empty reference pan.

The DSC thermogram can reveal changes in the melting temperature (Tm) and

crystallization temperature (Tc) of the polymer, which can be influenced by the presence of

processing aids. The addition of EBS can act as a nucleating agent, potentially increasing

the crystallization temperature.[5]
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Caption: Experimental workflow for validating polymer processability improvement.

In conclusion, N,N'-Methylenedistearamide is a highly effective processing aid that can

significantly enhance the processability of a wide variety of polymers. Its dual lubrication

mechanism leads to quantifiable improvements in melt flow and a reduction in viscosity. When

compared to other common lubricants, it offers a unique combination of internal and external

lubrication with excellent thermal stability, making it a valuable tool for researchers and

professionals in polymer science and drug development. The experimental protocols outlined in

this guide provide a robust framework for validating its performance benefits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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